(S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole
(S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole
Brand Name:
Vulcanchem
CAS No.:
143112-50-9
VCID:
VC0138043
InChI:
InChI=1S/C12H17N5O3S/c1-16(2)21(18,19)10-4-3-9(11-12(10)15-20-14-11)17-6-5-8(13)7-17/h3-4,8H,5-7,13H2,1-2H3/t8-/m0/s1
SMILES:
CN(C)S(=O)(=O)C1=CC=C(C2=NON=C12)N3CCC(C3)N
Molecular Formula:
C12H17N5O3S
Molecular Weight:
311.36 g/mol
(S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole
CAS No.: 143112-50-9
Reference Standards
VCID: VC0138043
Molecular Formula: C12H17N5O3S
Molecular Weight: 311.36 g/mol
| CAS No. | 143112-50-9 |
|---|---|
| Product Name | (S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole |
| Molecular Formula | C12H17N5O3S |
| Molecular Weight | 311.36 g/mol |
| IUPAC Name | 7-[(3S)-3-aminopyrrolidin-1-yl]-N,N-dimethyl-2,1,3-benzoxadiazole-4-sulfonamide |
| Standard InChI | InChI=1S/C12H17N5O3S/c1-16(2)21(18,19)10-4-3-9(11-12(10)15-20-14-11)17-6-5-8(13)7-17/h3-4,8H,5-7,13H2,1-2H3/t8-/m0/s1 |
| Standard InChIKey | SZJGHUNJZRXXCA-QMMMGPOBSA-N |
| Isomeric SMILES | CN(C)S(=O)(=O)C1=CC=C(C2=NON=C12)N3CC[C@@H](C3)N |
| SMILES | CN(C)S(=O)(=O)C1=CC=C(C2=NON=C12)N3CCC(C3)N |
| Canonical SMILES | CN(C)S(=O)(=O)C1=CC=C(C2=NON=C12)N3CCC(C3)N |
| Synonyms | (S)-7-(3-Amino-1-pyrrolidinyl)-N,N-dimethyl-2,1,3-benzoxadiazole-4-sulfonamide; |
| PubChem Compound | 15682839 |
| Last Modified | Nov 11 2021 |
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